Cas no 1359945-05-3 (3-(4-Bromo-2-methylphenyl)pyridine)

• Product Name: 3-(4-Bromo-2-methylphenyl)pyridine
• CAS No: 1359945-05-3
• MF: C₁₂H₁₀BrN
• MW: 248.118502140045
• CID: 2916257
• Update Time: 2023-08-10

3-(4-Bromo-2-methylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-methylphenyl)pyridine
• 3-(4-Bromo-2-methylphenyl)pyridine

• Inchi： 1S/C12H10BrN/c1-9-7-11(13)4-5-12(9)10-3-2-6-14-8-10/h2-8H,1H3
• InChI Key： WVCFYECHVBNQBP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C2C=NC=CC=2)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9